Cas no 52516-17-3 (2-Chloro-N-methyl-benzeneethanamine)

• Product Name: 2-Chloro-N-methyl-benzeneethanamine
• CAS No: 52516-17-3
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD11212391
• CID: 359444
• PubChem ID: 12351385
• Update Time: 2025-04-19

2-Chloro-N-methyl-benzeneethanamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-chloro-N-methyl-
• 2-Chloro-N-methyl-benzeneethanamine
• 2-(2-chlorochlorophenyl)-N-methylethanamine
• N-[2-(2-CHLOROPHENYL)ETHYL]-N-METHYLAMINE
• [2-(2-Chloro-phenyl)-ethyl]-methyl-amine
• EN300-201718
• C78279
• 2-(2-chlorophenyl)-N-methylethan-1-amine
• [2-(2-chlorophenyl)ethyl]methylamine
• N,N-Dimethyl-2-(4-fluorophenyl)ethylamine
• [2-(2-chlorophenyl)ethyl](methyl)amine
• MFCD11212391
• 2-(2-chlorophenyl)-N-methylethanamine
• TS-02308
• DTXSID70493349
• CCA51617
• BDBM50262944
• 52516-17-3
• DTJKAALGEAHUIV-UHFFFAOYSA-N
• AKOS009344883
• SCHEMBL680414
• CHEMBL453667
• SB37507

• MDL： MFCD11212391
• Inchi： 1S/C9H12ClN/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5,11H,6-7H2,1H3
• InChI Key： DTJKAALGEAHUIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCNC

Computed Properties

• Exact Mass: 169.06596
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 237.0±15.0 °C at 760 mmHg
• Flash Point: 97.1±20.4 °C
• PSA: 12.03
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-N-methyl-benzeneethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines